Cas no 433716-50-8 (2-ethyl-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-ethyl-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 433716-50-8
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 878491
• PubChem ID: 28868302
• Update Time: 2025-05-25

2-ethyl-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-ethyl-5,6-dimethyl- (9CI)
• 2-ethyl-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C10H12N2OS/c1-4-7-11-9(13)8-5(2)6(3)14-10(8)12-7/h4H2,1-3H3,(H,11,12,13)
• InChI Key： JIBQGAQQFJRRKH-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(NC(CC)=NC1=2)=O

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-ethyl-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 2-Ethyl-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 433716-50-8): Properties, Applications, and Research Insights

The compound 2-ethyl-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 433716-50-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique thienopyrimidinone core, this compound exhibits versatile chemical properties, making it a valuable intermediate for drug discovery and specialty chemical synthesis. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of kinase inhibition and enzyme regulation.

One of the most frequently searched questions about this compound revolves around its synthetic routes and structural analogs. The 2-ethyl-5,6-dimethyl substitution pattern on the thieno[2,3-d]pyrimidin-4-one scaffold enhances its lipophilicity, which is critical for bioavailability in drug design. Recent studies highlight its role in developing small-molecule therapeutics for metabolic disorders and inflammatory conditions, aligning with the growing demand for precision medicine solutions.

From a material science perspective, CAS 433716-50-8 has been investigated for its optoelectronic properties. Its conjugated system and electron-rich thieno[2,3-d]pyrimidinone ring make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). This aligns with the surge in interest around sustainable electronics and green chemistry, topics dominating academic and industrial discussions.

The compound’s crystallographic data and solubility profile are also key points of inquiry. Analytical techniques like HPLC and NMR are commonly employed to characterize its purity, a critical factor given its use in high-value applications. Notably, the ethyl and methyl groups contribute to its stability under physiological conditions, a feature often highlighted in ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

In the context of intellectual property, patents involving 433716-50-8 often focus on its derivatization for proprietary drug formulations. This underscores its commercial relevance, especially in competitive markets like oncology and neurodegenerative disease research. Researchers frequently search for cross-coupling reactions or catalytic modifications to expand its utility.

Environmental and regulatory considerations are also trending topics. While 2-ethyl-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is not classified as hazardous, its biodegradability and eco-friendly synthesis methods are under scrutiny to align with REACH and FDA guidelines. This reflects the broader shift toward green synthetic protocols in chemical manufacturing.

In summary, CAS 433716-50-8 represents a multifaceted compound with applications spanning medicinal chemistry, materials engineering, and catalysis. Its structural versatility and compatibility with modern high-throughput screening techniques position it as a cornerstone in interdisciplinary research. As demand for tailor-made heterocycles grows, this compound is poised to remain a focal point of innovation.